Cas no 2227881-00-5 ((2R)-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)propan-2-amine)

• Product Name: (2R)-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)propan-2-amine
• CAS No: 2227881-00-5
• MF: C₈H₁₄ClN₃
• MW: 187.669860363007
• CID: 6587924
• PubChem ID: 165743741
• Update Time: 2025-07-26

(2R)-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)propan-2-amine
• 2227881-00-5
• EN300-1996784

• Inchi： 1S/C8H14ClN3/c1-3-12-5-11-8(9)7(12)4-6(2)10/h5-6H,3-4,10H2,1-2H3/t6-/m1/s1
• InChI Key： LNZRNBZVSWOUCT-ZCFIWIBFSA-N
• SMILES： ClC1=C(C[C@@H](C)N)N(C=N1)CC

Computed Properties

• Exact Mass: 187.0876252g/mol
• Monoisotopic Mass: 187.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.8Ų

Additional information on (2R)-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)propan-2-amine

Introduction to (2R)-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)propan-2-amine and Its Significance in Modern Chemical Biology

(2R)-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)propan-2-amine, with the CAS number 2227881-00-5, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This molecule, featuring a chiral center and an imidazole ring, has opened new avenues for research in drug discovery and molecular recognition.

The compound's structure is characterized by a propanamine backbone linked to a 4-chloro-substituted 1H-imidazole ring. The presence of the chiral center at the 2-position of the propanamine moiety makes this compound a valuable scaffold for developing enantiomerically pure drugs. In recent years, there has been a growing interest in chiral molecules due to their enhanced specificity and reduced side effects compared to their racemic counterparts.

One of the most compelling aspects of (2R)-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)propan-2-amine is its potential role in modulating biological pathways. The imidazole ring is a well-known pharmacophore that interacts with various enzymes and receptors, making it a promising candidate for drug development. For instance, imidazole derivatives have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Researchers have been exploring its potential as an intermediate in the synthesis of more complex molecules with specific biological activities. The chloro-substituent on the imidazole ring not only enhances the compound's reactivity but also influences its binding affinity to biological targets.

The synthesis of (2R)-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)propan-2-amine presents both challenges and opportunities. The stereochemistry of the chiral center must be carefully controlled to ensure high enantiomeric purity, which is crucial for pharmaceutical applications. Advanced synthetic techniques, such as asymmetric catalysis and chiral resolution methods, have been employed to achieve this goal.

In addition to its synthetic significance, (2R)-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)propan-2-amine has shown promise in preclinical studies as a lead compound for drug development. Its ability to interact with biological targets suggests that it could be used to develop treatments for various diseases. For example, preliminary research indicates that this compound may have potential applications in oncology, where it could modulate signaling pathways involved in cancer cell growth.

The molecular interactions of (2R)-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)propan-2-am ine have been investigated using computational methods and experimental techniques. These studies have provided valuable insights into how the compound interacts with its biological targets at the molecular level. Understanding these interactions is crucial for optimizing its therapeutic potential and developing new derivatives with improved properties.

The future prospects of (2R)-1-(4-chloro - 1 - ethyl - 1 H - imidazol - 5 - yl)propan - 2 - am ine are promising. Ongoing research aims to explore its applications in drug development further and to identify new therapeutic targets. As our understanding of biological systems continues to grow, compounds like this one are likely to play an increasingly important role in the discovery and development of new medicines.

In conclusion, (2R)- 1 - (4 - chloro - 1 - ethyl - 1 H - imidazol - 5 - yl ) propan - 2 - am ine is a significant compound in chemical biology with potential therapeutic applications. Its unique structure, chiral center, and imidazole pharmacophore make it a valuable scaffold for drug discovery. As research continues to uncover its biological activities and synthetic possibilities, this compound is poised to make substantial contributions to the field.